5-Chloro-2,4-dimethoxybenzaldehyde
Overview
Description
5-Chloro-2,4-dimethoxybenzaldehyde is a chemical compound with the CAS Number 912771-34-7 . It has a molecular weight of 200.62 . The compound is solid in its physical form .
Molecular Structure Analysis
The IUPAC name for this compound is 5-chloro-2,4-dimethoxybenzaldehyde . Its InChI code is 1S/C9H9ClO3/c1-12-8-4-9(13-2)7(10)3-6(8)5-11/h3-5H,1-2H3 .Physical And Chemical Properties Analysis
5-Chloro-2,4-dimethoxybenzaldehyde is a solid at room temperature . The storage temperature for this compound is between 2-8°C .Scientific Research Applications
Synthesis and Chemical Properties
Synthetic Routes and Applications : A novel route for synthesizing derivatives related to 5-Chloro-2,4-dimethoxybenzaldehyde has been established, emphasizing its role in creating complex chemical structures. For example, 4-chloro-2,5-dimethoxybenzaldehyde, a related compound, has been synthesized and used in the preparation of naphthaquinone derivatives through a series of reactions (Bloomer & Gazzillo, 1989).
Molecular and Structural Analysis : Studies on similar compounds like 2,4-dimethoxybenzaldehyde have provided insights into their molecular structure and behavior. For instance, the exo⇔endo isomerization of 2,5-dimethoxybenzaldehyde has been examined using density functional theory, offering insights into the favored conformers and stability of these molecules (Al‐Zaqri et al., 2020).
Optical and Physical Properties : Research on derivatives like 3,4-dimethoxy benzaldehyde has explored their optical properties, including absorption spectra and transitions. This understanding is crucial in the development of materials with specific optical characteristics (Mekkey, Mal, & Kadhim, 2020).
Long-Range Spin-Spin Couplings in NMR : Studies have analyzed the N.M.R. spectra of di-substituted benzaldehydes, including dimethoxy derivatives, revealing long-range couplings that are significant for understanding the structural dynamics of these molecules (Kowalewski & Kowalewski, 1965).
Synthesis Methods and Economic Aspects : Innovative methods for synthesizing related compounds like 2,4-Dimethoxybenzaldehyde have been developed, highlighting the economic and efficient approaches to produce these chemicals (Xin-zhi, 2007).
Potential in Non-Linear Optical Properties : Investigations into the structural and electronic properties of dimethoxybenzaldehyde derivatives have indicated their potential in nonlinear optical applications, a field of significant interest for advanced materials science (Aguiar et al., 2022).
Safety And Hazards
properties
IUPAC Name |
5-chloro-2,4-dimethoxybenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClO3/c1-12-8-4-9(13-2)7(10)3-6(8)5-11/h3-5H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GIVDGPVKJDAWMO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1C=O)Cl)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00589709 |
Source
|
| Record name | 5-Chloro-2,4-dimethoxybenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00589709 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-2,4-dimethoxybenzaldehyde | |
CAS RN |
912771-34-7 |
Source
|
| Record name | 5-Chloro-2,4-dimethoxybenzaldehyde | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=912771-34-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Chloro-2,4-dimethoxybenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00589709 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-Chloro-2,4-dimethoxybenzaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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